Cas no 1314969-63-5 (3-(Pyridin-3-yl)dihydrofuran-2(3H)-one)

• Product Name: 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one
• CAS No: 1314969-63-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5217252
• Update Time: 2025-11-01

3-(Pyridin-3-yl)dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one
• 3-pyridin-3-yloxolan-2-one

• Inchi： 1S/C9H9NO2/c11-9-8(3-5-12-9)7-2-1-4-10-6-7/h1-2,4,6,8H,3,5H2
• InChI Key： LXWKPJSUEKDTPY-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=NC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2

Additional information on 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one

Recent Advances in the Study of 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one (CAS: 1314969-63-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one (CAS: 1314969-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one as a versatile scaffold in medicinal chemistry. Its fused pyridine and dihydrofuranone rings provide a rigid framework that can be modified to enhance binding affinity and selectivity for various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, showing promising activity against cancer cell lines.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one. A recent paper in Organic Letters detailed a catalytic asymmetric synthesis route using chiral palladium complexes, achieving enantiomeric excesses of over 95%. This breakthrough is particularly significant for the development of enantiopure derivatives with improved pharmacological profiles.

Pharmacological evaluations have revealed that derivatives of 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one exhibit diverse biological activities. Research published in Bioorganic & Medicinal Chemistry Letters identified several analogs with potent anti-inflammatory properties, mediated through selective inhibition of COX-2 enzymes. Additionally, molecular docking studies suggest that these compounds may interact with allosteric sites, offering new avenues for drug design.

The compound's potential in central nervous system (CNS) drug development has also been explored. A 2024 study in ACS Chemical Neuroscience reported that certain fluorinated derivatives of 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one showed excellent blood-brain barrier penetration and neuroprotective effects in animal models of Parkinson's disease. These findings position the compound as a promising lead for neurodegenerative disorder therapeutics.

Despite these advances, challenges remain in the clinical translation of 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one derivatives. Current research is addressing issues of metabolic stability and toxicity profiles, with several groups working on prodrug strategies to improve pharmacokinetic properties. The compound's versatility continues to make it a focal point in drug discovery programs across academic and industrial settings.

Looking forward, the integration of computational chemistry and high-throughput screening approaches is expected to accelerate the development of novel 3-(Pyridin-3-yl)dihydrofuran-2(3H)-one-based therapeutics. The compound's structural features make it particularly amenable to fragment-based drug design, offering numerous opportunities for targeted modifications to optimize drug-like properties.